Antibody-Drug Conjugates adc toxins | Vulcanchem Antibody-Drug Conjugates (ADCs) are monoclonal antibodies (mAbs) linked to cell-killing drugs. Because of their high binding specificity for tumor-specific antigens, mAbs can be used as vehicles to target cell-killing payloads to tumor cells. Therefore ADCs can be viewed as sophisticated delivery systems for antitumor cytotoxic drugs. The mAb guides the toxin precursor to the target cancer cell, where the prodrug can be converted chemically and/or enzymatically to the parent drug and unfold its cytotoxic activity.

Catalog No. Product Name CAS No. Price
VC393521 FSP-1 Inquiry
VC393523 FSP-2 Inquiry
VC393525 FSP-3 Inquiry
VC393507 IMPERIALINE (3-alpha-Iodo-) Inquiry
VC393509 IMPERIALINE (3-beta-Iodo-) Inquiry
VC393511 IMPERIALINE Iodomethylate Inquiry
VC393529 LK-66 M Inquiry
VC393505 M5-NITRODIENAMINE Inquiry
VC393527 PENETRAN Cl Inquiry
VC393513 Q Bu-i Inquiry
VC393515 Q Pr Inquiry
VC393517 Q Pr-i Inquiry
VC393519 VINCANIDINE HCl Inquiry


Quick Inquiry